[1S,8aα,(+)]-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1-naphthale
[1S,8aα,(+)]-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1-naphthale
Brand Name:
Vulcanchem
CAS No.:
1857-24-5
VCID:
VC0157372
InChI:
InChI=1S/C20H34O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,17-18,21-22H,2,5-9,11-14H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m0/s1
SMILES:
CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)CO)C
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
[1S,8aα,(+)]-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1-naphthale
CAS No.: 1857-24-5
Main Products
VCID: VC0157372
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
![[1S,8aα,(+)]-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1-naphthale - 1857-24-5](/images/no_structure.jpg)
| CAS No. | 1857-24-5 |
|---|---|
| Product Name | [1S,8aα,(+)]-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1-naphthale |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | (E)-5-[(1S,4aR,5S,8aR)-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-en-1-ol |
| Standard InChI | InChI=1S/C20H34O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,17-18,21-22H,2,5-9,11-14H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m0/s1 |
| Standard InChIKey | MJHWZTRFACWHTA-AKZLODSSSA-N |
| Isomeric SMILES | C/C(=C\CO)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)CO)C |
| SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)CO)C |
| Canonical SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)CO)C |
| PubChem Compound | 15558517 |
| Last Modified | Nov 11 2021 |
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